1-acetyl-2-methyl-N-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)indoline-5-sulfonamide

• IUPAC Name: 1-acetyl-2-methyl-N-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C21H27N5O4S/c1-15-11-17-12-18(5-6-19(17)26(15)16(2)27)31(28,29)24-7-10-30-21-13-20(22-14-23-21)25-8-3-4-9-25/h5-6,12-15,24H,3-4,7-11H2,1-2H3
• InChI Key: GNGILPPNXJOMAS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(N1C(=O)C)C=CC(=C2)S(=O)(=O)NCCOC3=NC=NC(=C3)N4CCCC4
• Molecular Formula: C21H27N5O4S
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each introducing a different part of the molecule. The pyrrolidine ring, for example, is a common feature in many biologically active compounds and can be synthesized from different cyclic or acyclic precursors.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

Sulfonamides, due to their sulfonamido moiety, are widely explored for their antibacterial properties. For instance, Azab et al. (2013) synthesized novel heterocyclic compounds containing a sulfonamido moiety that demonstrated significant antibacterial activity, suggesting the potential of similar compounds in combating bacterial infections (Azab, Youssef, & El‐Bordany, 2013). Additionally, the study by El‐Emary et al. (2002) on new heterocycles based on sulfonamido pyrazole also indicated antimicrobial effectiveness, further supporting the utility of sulfonamide derivatives in developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Anticancer Applications

Sulfonamide derivatives have also been investigated for their potential anticancer activities. The synthesis and evaluation of novel pyridin-N-ethyl-N-methylbenzenesulfonamides for their anticancer and antimicrobial properties by Debbabi et al. (2017) highlighted the versatility of sulfonamide compounds in targeting cancer cells (Debbabi, Bashandy, Al-Harbi, Aljuhani, & Al-Saidi, 2017). Another significant contribution is by Hafez, Alsalamah, & El-Gazzar (2017), who synthesized thiophene and thieno[3,2-d] pyrimidine derivatives containing sulfonamido moieties that showed potent antitumor and antibacterial activities (Hafez, Alsalamah, & El-Gazzar, 2017).

Enzyme Inhibition for Therapeutic Applications

Sulfonamide derivatives have been explored for their enzyme inhibitory activities, which have broad therapeutic applications. Stellenboom & Baykan (2019) synthesized new pyridine-2,6-dicarboxamide derivatives bearing primary sulfonamide groups, showing significant enzyme inhibitory activity against human carbonic anhydrase and cholinesterase (Stellenboom & Baykan, 2019). This suggests the potential of sulfonamide derivatives in developing treatments for conditions associated with these enzymes.